Cas no 1261956-53-9 (8-Bromo-6-trifluoromethoxyquinoline hydrochloride)

• Product Name: 8-Bromo-6-trifluoromethoxyquinoline hydrochloride
• CAS No: 1261956-53-9
• MF: C₁₀H₆BrClF₃NO
• MW: 328.512951374054
• MDL: MFCD18311906
• CID: 2194707
• PubChem ID: 53217428
• Update Time: 2025-10-28

8-Bromo-6-trifluoromethoxyquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-trifluoromethoxyquinoline hcl
• 8-Bromo-6-trifluoromethoxyquinoline hydrochloride;8-Bromo-6-trifluoromethoxyquinoline,HCl;I08-988;B-3724;
• 8-Bromo-6-(trifluoromethoxy)quinoline--hydrogen chloride (1/1)
• SB72409
• DB-359959
• MFCD18311906
• AKOS015897186
• 1261956-53-9
• DTXSID20682468
• BS-26541
• 8-Bromo-6-trifluoromethoxyquinoline hydrochloride
• 8-bromo-6-(trifluoromethoxy)quinoline;hydrochloride
• 8-Bromo-6-trifluoromethoxyquinoline,HCl
• 8-Bromo-6-trifluoromethoxyquinoline, HCl

• MDL： MFCD18311906
• Inchi： 1S/C10H5BrF3NO.ClH/c11-8-5-7(16-10(12,13)14)4-6-2-1-3-15-9(6)8;/h1-5H;1H
• InChI Key： UGOUYJAQPGUZED-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=CC=CN=C21)OC(F)(F)F.Cl

Computed Properties

• Exact Mass: 326.92700
• Monoisotopic Mass: 326.92734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 4.69790

Additional information on 8-Bromo-6-trifluoromethoxyquinoline hydrochloride

8-Bromo-6-Trifluoromethoxyquinoline Hydrochloride: A Comprehensive Overview

8-Bromo-6-trifluoromethoxyquinoline hydrochloride, with the CAS number 1261956-53-9, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The presence of a bromine atom at the 8-position and a trifluoromethoxy group at the 6-position introduces unique electronic and steric properties, making it a valuable molecule for both academic research and potential therapeutic applications.

The synthesis of 8-Bromo-6-trifluoromethoxyquinoline hydrochloride involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, ensuring higher yields and better purity. The introduction of the trifluoromethoxy group is particularly challenging due to its electron-withdrawing nature, which can influence the reactivity of intermediate compounds during synthesis.

One of the most notable aspects of 8-Bromo-6-trifluoromethoxyquinoline hydrochloride is its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant biological activity, particularly in the context of anti-inflammatory and anti-tumor properties. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation, making it a promising candidate for further investigation in oncology.

The electronic properties of 8-Bromo-6-trifluoromethoxyquinoline hydrochloride are heavily influenced by its substituents. The bromine atom at position 8 contributes to the molecule's lipophilicity, while the trifluoromethoxy group at position 6 enhances its electron-withdrawing effects. These properties not only affect the compound's solubility but also play a crucial role in its interactions with biological targets.

In terms of applications, 8-Bromo-6-trifluoromethoxyquinoline hydrochloride has been explored as a potential precursor for more complex molecules with enhanced bioactivity. Researchers have utilized this compound as a building block for constructing larger heterocyclic frameworks, which could potentially lead to novel drug candidates. Additionally, its unique structure makes it an ideal subject for studying the relationship between molecular architecture and biological function.

Recent studies have also focused on understanding the photophysical properties of 8-Bromo-6-trifluoromethoxyquinoline hydrochloride. Its ability to absorb light in specific regions of the electromagnetic spectrum has opened up possibilities for its use in optoelectronic devices and sensors. This dual role as both a pharmaceutical lead and a functional material highlights the versatility of this compound.

In conclusion, 8-Bromo-6-trifluoromethoxyquinoline hydrochloride is a fascinating compound with a wealth of potential applications. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as an important molecule in both academic research and industrial development. As researchers continue to explore its properties and applications, this compound is likely to play an increasingly significant role in various fields of science and technology.